Cas no 1804917-22-3 (2-Cyano-5-hydroxyisonicotinoyl chloride)

• Product Name: 2-Cyano-5-hydroxyisonicotinoyl chloride
• CAS No: 1804917-22-3
• MF: C₇H₃ClN₂O₂
• MW: 182.563920259476
• CID: 4903705
• Update Time: 2025-08-03

2-Cyano-5-hydroxyisonicotinoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-hydroxyisonicotinoyl chloride

• Inchi： 1S/C7H3ClN2O2/c8-7(12)5-1-4(2-9)10-3-6(5)11/h1,3,11H
• InChI Key： IJUKWJRWPXWZIH-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C#N)=NC=C1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 235
• XLogP3: 1.6
• Topological Polar Surface Area: 74

Additional information on 2-Cyano-5-hydroxyisonicotinoyl chloride

Comprehensive Overview of 2-Cyano-5-hydroxyisonicotinoyl chloride (CAS No. 1804917-22-3): Properties, Applications, and Industry Relevance

The chemical compound 2-Cyano-5-hydroxyisonicotinoyl chloride (CAS No. 1804917-22-3) is a specialized intermediate gaining traction in pharmaceutical and agrochemical research. With its unique molecular structure featuring a cyano group and hydroxyl functionality, this compound serves as a versatile building block for synthesizing heterocyclic compounds. Its reactive acyl chloride moiety enables efficient coupling reactions, making it valuable for constructing complex molecules in drug discovery pipelines.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 2-Cyano-5-hydroxyisonicotinoyl chloride. Researchers frequently search for "isonicotinoyl chloride derivatives" and "high-efficiency coupling reagents" to optimize synthetic routes. The compound's balanced reactivity profile addresses the growing demand for sustainable synthetic intermediates that minimize hazardous byproducts—a key concern in modern pharmaceutical process chemistry.

From a structural perspective, the pyridine core of 2-Cyano-5-hydroxyisonicotinoyl chloride contributes to its electron-deficient character, facilitating nucleophilic aromatic substitutions. This property aligns with current investigations into "electron-poor heterocycles" for designing kinase inhibitors and antimicrobial agents. Analytical studies using HPLC-MS and NMR spectroscopy confirm its stability under inert conditions, though proper storage at 2-8°C is recommended to preserve its acyl chloride reactivity.

Industrial applications leverage this compound's dual functionality for creating bioconjugates and prodrug linkers. Patent analyses reveal its use in developing targeted therapeutics, particularly in antibody-drug conjugates (ADCs)—a rapidly expanding market projected to reach $15 billion by 2028. The cyano group serves as both a hydrogen bond acceptor and a metabolic stability enhancer, addressing common challenges in bioavailability optimization.

Quality control protocols for CAS 1804917-22-3 emphasize rigorous testing for hydrolytic stability and purity thresholds (>98% by HPLC). These specifications cater to stringent regulatory requirements in GMP-compliant synthesis. Emerging purification techniques like continuous flow chemistry demonstrate improved yield profiles compared to traditional batch processes—a solution frequently queried in process chemistry forums.

Environmental considerations position 2-Cyano-5-hydroxyisonicotinoyl chloride as a candidate for atom-economical transformations. Its molecular efficiency supports the pharmaceutical industry's shift toward waste-minimized synthesis, responding to EPA guidelines on green chemistry metrics. Computational studies modeling its reaction thermodynamics provide predictive insights for scale-up processes—an area of growing interest in Industry 4.0 chemical manufacturing.

The compound's safety profile warrants standard Schlenk line techniques for handling moisture-sensitive reagents. While not classified as hazardous under current regulations, proper engineering controls (e.g., nitrogen glove boxes) are recommended to maintain its synthetic utility. This precautionary approach aligns with best practices for high-value intermediates in research settings.

Market intelligence indicates rising procurement of 1804917-22-3 by CDMOs (Contract Development and Manufacturing Organizations) specializing in niche heterocycles. Supply chain analytics reveal increased demand from Asia-Pacific regions, particularly for custom synthesis projects involving fluorinated analogs. Such derivatives are being explored for their enhanced membrane permeability in CNS-targeted therapeutics.

Ongoing research explores the compound's potential in metal-organic frameworks (MOFs) for catalytic applications. Its ability to coordinate with transition metals while maintaining structural integrity makes it interesting for designing heterogeneous catalysts—a hot topic in sustainable catalysis literature. These developments position 2-Cyano-5-hydroxyisonicotinoyl chloride as a multifaceted tool in both medicinal and materials chemistry.